Cas no 2192746-28-2 (4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzonitrile)

• Product Name: 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzonitrile
• CAS No: 2192746-28-2
• MF: C₁₂H₁₁N₅O₂S
• MW: 289.313040018082
• CID: 5338361
• Update Time: 2025-07-17

4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)sulfonyl)benzonitrile
• 4-[3-(triazol-2-yl)azetidin-1-yl]sulfonylbenzonitrile
• 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzonitrile

• Inchi： 1S/C12H11N5O2S/c13-7-10-1-3-12(4-2-10)20(18,19)16-8-11(9-16)17-14-5-6-15-17/h1-6,11H,8-9H2
• InChI Key： ZLHZYZYSLMYWFM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(N1CC(C1)N1N=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 488
• XLogP3: 0.5
• Topological Polar Surface Area: 100

Additional information on 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzonitrile

4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzonitrile (CAS No. 2192746-28-2): A Comprehensive Overview

4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzonitrile (CAS No. 2192746-28-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzonitrile is composed of a benzonitrile moiety linked to a sulfonyl group, which is further connected to an azetidine ring substituted with a 1,2,3-triazole. The presence of these functional groups imparts the compound with distinct chemical and biological properties. The benzonitrile group is known for its electron-withdrawing nature and aromaticity, while the sulfonyl group contributes to the compound's polarity and reactivity. The azetidine ring and triazole moiety add structural rigidity and enhance the compound's binding affinity to biological targets.

In terms of synthesis, 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzonitrile can be prepared through a multi-step process involving the coupling of appropriate intermediates. One common approach involves the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) to form the triazole ring. This reaction is highly efficient and has been widely used in the synthesis of triazole-containing compounds due to its mild conditions and high yields. Subsequent steps typically involve the introduction of the sulfonyl and benzonitrile functionalities through selective functional group transformations.

The biological activities of 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzonitrile have been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases and proteases, which are implicated in cancer and inflammatory diseases. Additionally, the compound has shown promising results in preclinical studies as an antiviral agent against several viral infections.

Recent research advancements have further elucidated the mechanisms underlying the biological activities of 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzonitrile. A study published in the Journal of Medicinal Chemistry highlighted its ability to modulate cellular signaling pathways by interacting with specific protein targets. The researchers used a combination of computational modeling and experimental techniques to identify key binding sites and interactions that contribute to its therapeutic effects.

Another notable study focused on the pharmacokinetic properties of 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzonitrile. The results indicated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further drug development. The study also highlighted the importance of optimizing these properties through structural modifications to enhance its therapeutic index.

In conclusion, 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-y)sulfonyl}benzonitrile (CAS No. 2192746-28-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.